Cas no 4197-70-0 (2,5-Cyclohexadiene-1,4-dione,2-butyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-butyl-
• CAS No: 4197-70-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 331217
• PubChem ID: 77863
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-butyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-butyl-
• 2-butylcyclohexa-2,5-diene-1,4-dione
• 2-butyl-p-benzoquinone
• p-Benzoquinone,2-butyl- (8CI)
• p-Benzoquinone, butyl- (7CI)
• 2-Butylquinone
• EINECS 224-089-2
• P-BENZOQUINONE, 2-BUTYL-
• butyl-p-benzoquinone
• 4197-70-0
• 2,5-CYCLOHEXADIENE-1,4-DIONE, 2-BUTYL-
• SCHEMBL439163
• DTXSID70194788
• UNII-X4VXS87VWR
• NS00031077
• 2-BUTYL-2,5-CYCLOHEXADIENE-1,4-DIONE
• X4VXS87VWR

• Inchi： 1S/C10H12O2/c1-2-3-4-8-7-9(11)5-6-10(8)12/h5-7H,2-4H2,1H3
• InChI Key： AMQCWFKKFGSNNA-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C=C1CCCC)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones